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Compound of Interest

1-Bromo-5-fluoro-4-methoxy-2-
Compound Name:
nitrobenzene

Cat. No.: B1289492

An In-depth Technical Guide to 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene

This technical guide provides a comprehensive overview of the physicochemical properties and
synthesis of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene, a key intermediate in various
chemical syntheses. This document is intended for researchers, scientists, and professionals in
the field of drug development and organic chemistry.

Chemical Identity and Properties

1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene is an aromatic organic compound with the
chemical formula C7HsBrFNOs. Its structure consists of a benzene ring substituted with one
bromine atom, one fluorine atom, a methoxy group, and a nitro group.

Molecular Weight

The molecular weight of a compound is a fundamental physical property, crucial for
stoichiometric calculations in chemical reactions. It is determined by summing the atomic
weights of its constituent atoms.

The molecular formula for 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene is C7HsBrFNOs.

Table 1: Atomic Weights of Constituent Elements
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Standard .
. . . Total Weight (
Element Symbol Quantity Atomic Weight Imol )
mo
(g/mol) L
12.011[1][2][3][4
Carbon C 7 izl 84.077
[5]
1.008[6][7][81[9
Hydrogen H 5 [OI7NEI] 5.040
[10]
_ 79.904[11][12]
Bromine Br 1 79.904
[13][14]
, 18.998[15][16]
Fluorine F 1 18.998
[17][18]
_ 14.007[19][20]
Nitrogen N 1 14.007
[21][22]
15.999[23][24]
Oxygen O 3 47.997
[25][26]
Table 2: Molecular Weight Calculation
Component Formula Calculation Result ( g/mol )

1-Bromo-5-fluoro-4-
methoxy-2- C7HsBrFNOs Sum of Total Weights 250.023

nitrobenzene

Synthesis Protocol

A documented method for the synthesis of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene
involves the diazotization of 5-fluoro-4-methoxy-2-nitroaniline followed by a Sandmeyer-type
reaction.[27]

Materials and Reagents

¢ 5-fluoro-4-methoxy-2-nitroaniline
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o Water (H20)

e 1,4-Dioxane

e 48% Hydrobromic acid (HBr)

e Sodium nitrite (NaNO2)

o Ethyl acetate

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Hexane

Experimental Procedure

 Dissolution: Dissolve 5-fluoro-4-methoxy-2-nitroaniline (4.1 g) in a solvent mixture of water
(20 ml) and 1,4-dioxane (10 ml).[27]

 Acidification: Add 48% hydrobromic acid (12 ml) to the solution.[27]
o Reflux: Heat the mixture to reflux and maintain for 15 minutes.[27]
e Cooling: Cool the reaction mixture to 0°C in an ice bath.[27]

o Diazotization: Slowly add an aqueous solution of sodium nitrite dropwise to the cooled
mixture. Stir the reaction at 0°C for 15 minutes to form the diazonium salt.[27]

e Bromination: Warm the reaction mixture to 60°C and stir for 15 minutes.[27]

o Reaction Completion: Cool the mixture to room temperature and continue stirring for 1 hour.
[27]

o Extraction: Perform a liquid-liquid extraction using ethyl acetate.

e Washing and Drying: Wash the separated organic phase with water, then dry it over
anhydrous magnesium sulfate.[27]
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 Purification: Concentrate the organic phase under reduced pressure. Purify the resulting
residue by column chromatography using an eluent of ethyl acetate/hexane (1:8 ratio) to
yield the final product, 1-bromo-5-fluoro-4-methoxy-2-nitrobenzene, as crystals.[27]

Visualization of Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 1-Bromo-5-fluoro-4-
methoxy-2-nitrobenzene.
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Start: 5-fluoro-4-methoxy-2-nitroaniline

1. Dissolution
(H20, 1,4-Dioxane)

2. Acidification & Reflux
(48% HBr, 15 min)

3. Cooling to 0°C

4. Diazotization
(NaNOz, 0°C, 15 min)

5. Bromination
(Warm to 60°C, 15 min)

6. Reaction Completion
(Cool to RT, 1 hr)

7. Extraction
(Ethyl Acetate)

8. Washing, Drying & Purification
(Column Chromatography)

End Product:
1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-5-fluoro-4-methoxy-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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